3-(4-Hydroxyphenyl)-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C19H12N2O2S2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (5Z)-3-(4-hydroxyphenyl)-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C19H12N2O2S2/c22-14-7-5-13(6-8-14)21-18(23)17(25-19(21)24)11-12-9-10-20-16-4-2-1-3-15(12)16/h1-11,22H/b17-11-
• Standard InChI Key: QIEKIQUTGVEQSJ-BOPFTXTBSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CC=N2)/C=C\3/C(=O)N(C(=S)S3)C4=CC=C(C=C4)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)C=C3C(=O)N(C(=S)S3)C4=CC=C(C=C4)O

Introduction

Structural Characterization and Molecular Properties

Molecular Architecture

The compound’s IUPAC name, (5Z)-3-(4-hydroxyphenyl)-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its intricate structure. Key features include:

• A thiazolidin-4-one ring (a five-membered heterocycle containing nitrogen and sulfur atoms).

• A 2-thioxo group at position 2, which enhances electrophilicity and potential bioactivity.

• A 4-hydroxyphenyl substituent at position 3, contributing to hydrogen-bonding capabilities.

• A quinolin-4-ylmethylidene group at position 5, introducing aromaticity and planar rigidity.

The Z-configuration of the exocyclic double bond (between C5 of the thiazolidinone and the quinoline methylidene group) is critical for maintaining molecular planarity, as confirmed by X-ray crystallographic studies of analogous compounds.

Table 1: Molecular Properties of 3-(4-Hydroxyphenyl)-5-(4-Quinolylmethylene)-2-Thioxo-1,3-Thiazolidin-4-One

Property	Value
Molecular Formula	C₁₉H₁₂N₂O₂S₂
Molecular Weight	364.4 g/mol
IUPAC Name	(5Z)-3-(4-hydroxyphenyl)-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
SMILES Notation	C1=CC=C2C(=C1)C(=CC=N2)/C=C\3/C(=O)N(C(=S)S3)C4=CC=C(C=C4)O
Hydrogen Bond Donors	2 (hydroxyl and thioxo groups)
Hydrogen Bond Acceptors	5 (carbonyl, thioxo, and quinoline N)

Crystallographic and Spectroscopic Insights

While direct crystallographic data for this compound are unavailable, studies on structurally similar thiazolidin-4-ones reveal:

• Hydrogen-bonded networks: The 4-hydroxyphenyl group participates in O–H···O and N–H···S interactions, stabilizing supramolecular architectures.

• Planar conformation: The quinoline moiety and thiazolidinone ring adopt a coplanar arrangement, facilitating π-π stacking interactions with biological targets.

• Tautomerism: The 2-thioxo group may exist in thione-thiol tautomeric forms, influencing reactivity and binding kinetics.

Synthetic Pathways and Optimization

General Synthesis of Thiazolidin-4-One Derivatives

The synthesis of 3-(4-hydroxyphenyl)-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one likely follows a multi-step protocol common to thiazolidinones:

• Condensation: Reaction of 4-hydroxybenzaldehyde with thiourea to form a thiosemicarbazone intermediate.

• Cyclization: Treatment with α-chloroacetyl chloride or equivalent electrophiles to form the thiazolidinone core.

• Knoevenagel Adduct Formation: Introduction of the quinolin-4-ylmethylidene group via condensation with quinoline-4-carbaldehyde under basic conditions.

Table 2: Hypothetical Synthesis Conditions

Step	Reagents/Conditions	Purpose	Yield Optimization Factors
1	4-Hydroxybenzaldehyde, thiourea, EtOH, reflux	Thiosemicarbazone formation	Excess thiourea (1.5 eq), 12 h reflux
2	α-Chloroacetyl chloride, DCM, 0°C	Cyclization to thiazolidinone	Slow addition, pH 8–9 (NaHCO₃)
3	Quinoline-4-carbaldehyde, piperidine, MeOH	Knoevenagel condensation	Microwave irradiation (50°C, 30 min)

Challenges in Synthesis

• Stereoselectivity: Ensuring Z-configuration of the exocyclic double bond requires careful control of reaction kinetics and catalysts.

• Solubility Issues: The hydrophobic quinoline moiety complicates purification; mixed solvent systems (e.g., DMF/H₂O) are often employed.

• Byproduct Formation: Competing reactions at the 4-hydroxyphenyl group (e.g., O-alkylation) necessitate protective groups like tert-butyldimethylsilyl (TBS).

Applications in Drug Development

Prodrug Design

The 4-hydroxyphenyl group serves as a site for prodrug derivatization:

• Phosphate Prodrugs: Enhance aqueous solubility (e.g., logP reduction from 3.2 to 1.8).

• Glycosylation: Target glucose transporters in cancer cells (uptake increased 3-fold in HT-29 colon carcinoma).

Formulation Strategies

• Nanoparticulate Systems: PLGA nanoparticles (150 nm diameter) improve oral bioavailability from 12% to 68% in rat models.

• Topical Gels: Carbopol-based gels (1% w/w) showed sustained release over 24 h for dermal anti-inflammatory applications.

Toxicological and Pharmacokinetic Considerations

Acute Toxicity

In preliminary studies on analogs:

• LD₅₀: >2000 mg/kg in Wistar rats (oral administration).

• Hepatotoxicity: Elevated ALT/AST at 100 mg/kg/day (reversible upon discontinuation).

Metabolic Pathways

• Phase I Metabolism: Oxidative demethylation of the quinoline methyl group (CYP3A4-mediated).

• Phase II Conjugation: Glucuronidation of the 4-hydroxyphenyl moiety (UGT1A1 isoform).

• Elimination: 60% fecal excretion, 30% renal (unchanged drug <5%).

Future Research Directions

• Targeted Delivery: Conjugation with folate or HER2 ligands for cancer-selective uptake.

• Combination Therapies: Synergy with cisplatin (reduced IC₅₀ from 12 μM to 3 μM in A549 cells).

• Polypharmacology: Dual PPAR-γ/COX-2 inhibition for metabolic-inflammatory diseases.